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Compound of Interest

Compound Name: Cyclononene

Cat. No.: B11951088 Get Quote

This guide serves as a core reference for researchers, scientists, and drug development

professionals, providing essential physicochemical data for (Z)-Cyclononene.

Physicochemical Data
(Z)-Cyclononene, also known as cis-Cyclononene, is a cycloalkene with a nine-membered

ring.[1] Its fundamental molecular properties are crucial for its application in various research

and development contexts.

Property Value

Molecular Formula C9H16[2][3][4][5][6]

Molar Mass 124.22 g/mol [2][3]

CAS Registry Number 933-21-1[3][5][6][7]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of (Z)-Cyclononene are beyond

the scope of this specific guide, which focuses on its core molecular properties. However,

relevant methodologies can be found in the chemical literature. For instance, conformational

studies of cis-cyclononene have been conducted using dynamic NMR spectroscopy and

computational methods.[8] These studies involve dissolving the compound in a solvent like

propane and acquiring spectra at very low temperatures.[8]
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Logical Relationships in Conformational Analysis
The conformational analysis of (Z)-Cyclononene involves understanding the equilibrium

between its different spatial arrangements. The low-temperature 13C NMR spectrum reveals

the presence of at least two distinct conformations. The interconversion between these

conformations represents a dynamic equilibrium that can be studied to determine the energy

barriers of these processes.
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Caption: Conformational equilibrium of (Z)-Cyclononene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclononene - Wikipedia [en.wikipedia.org]

2. chembk.com [chembk.com]

3. (1Z)-Cyclononene | C9H16 | CID 5463153 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. (Z)-Cyclononene | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b11951088?utm_src=pdf-body
https://www.benchchem.com/product/b11951088?utm_src=pdf-body-img
https://www.benchchem.com/product/b11951088?utm_src=pdf-body
https://www.benchchem.com/product/b11951088?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cyclononene
https://chembk.com/en/chem/(Z)-Cyclononene
https://pubchem.ncbi.nlm.nih.gov/compound/1Z_-Cyclononene
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907068855752607
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11951088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. cis-Cyclononene [webbook.nist.gov]

6. cis-Cyclononene [webbook.nist.gov]

7. cis-Cyclononene (CAS 933-21-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

8. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-depth Technical Guide on (Z)-Cyclononene:
Molecular Formula and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11951088#z-cyclononene-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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